Cas no 1373205-41-4 (Glyphosphate-FMOC)

• Product Name: Glyphosphate-FMOC
• CAS No: 1373205-41-4
• MF: C₁₈H₁₈NO₇P
• MW: 391.311786174774
• CID: 4673651
• Update Time: 2025-05-19

Glyphosphate-FMOC Chemical and Physical Properties

Names and Identifiers

• Glyphosate-FMOC
• 2-[9H-fluoren-9-ylmethoxycarbonyl(phosphonomethyl)amino]acetic acid
• [(9H-Fluorene-9-ylmethoxycarbonyl)(phosphonomethyl)amino]acetic acid
• Glyphosphate-FMOC

• Inchi： 1S/C18H18NO7P/c20-17(21)9-19(11-27(23,24)25)18(22)26-10-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16H,9-11H2,(H,20,21)(H2,23,24,25)
• InChI Key： VJROATGKXPCGPH-UHFFFAOYSA-N
• SMILES： P(CN(CC(=O)O)C(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 585
• Topological Polar Surface Area: 124

Additional information on Glyphosphate-FMOC

Introduction to Glyphosphate-FMOC and Its Applications in Modern Chemical Biology

CAS No. 1373205-41-4 is a meticulously characterized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known by the product name Glyphosphate-FMOC, represents a fascinating intersection of organic chemistry and bioconjugation techniques. The unique structural and functional properties of this molecule make it a valuable tool in the development of novel therapeutic agents and diagnostic probes.

The chemical structure of Glyphosphate-FMOC incorporates a phosphate moiety linked to an FMOC (fluorenylmethyloxycarbonyl) group, which is widely recognized for its role in protecting amino groups during peptide synthesis. This dual functionality not only enhances the reactivity of the molecule but also opens up possibilities for its application in various biochemical assays and drug discovery processes. The phosphate group, in particular, is crucial for its ability to interact with biological targets such as enzymes and receptors, thereby facilitating the design of targeted interventions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Glyphosphate-FMOC using state-of-the-art methodologies. These techniques have not only improved the yield and purity of the compound but also reduced the environmental impact associated with its synthesis. The growing emphasis on green chemistry principles has made compounds like Glyphosphate-FMOC more appealing for industrial applications, where sustainability is a key consideration.

In the realm of pharmaceutical research, Glyphosphate-FMOC has been explored as a potential intermediate in the synthesis of peptide-based drugs. Peptides are increasingly recognized for their therapeutic efficacy and biocompatibility, making them attractive candidates for treating a wide range of diseases. The FMOC group, in particular, provides a robust protection strategy that allows for controlled peptide assembly, minimizing unwanted side reactions. This has led to the development of more sophisticated peptide drugs with improved pharmacological profiles.

The utility of Glyphosphate-FMOC extends beyond peptide synthesis into the realm of diagnostic imaging. Researchers have leveraged its unique chemical properties to develop contrast agents for magnetic resonance imaging (MRI) and other imaging modalities. By incorporating this compound into imaging probes, scientists can enhance the sensitivity and specificity of diagnostic tests, leading to more accurate disease detection and monitoring.

Moreover, the growing interest in post-translational modifications (PTMs) has highlighted the importance of compounds like Glyphosphate-FMOC. PTMs play a critical role in regulating protein function and are often implicated in various pathological conditions. The ability to selectively label and study these modifications using probes derived from Glyphosphate-FMOC has provided new insights into cellular processes and disease mechanisms.

The integration of computational methods with experimental techniques has further enhanced the understanding of how Glyphosphate-FMOC interacts with biological systems. Molecular modeling studies have revealed detailed insights into its binding affinity and mode of action, which are essential for optimizing its use in drug development. These computational approaches complement traditional experimental methods, providing a more comprehensive view of the compound's behavior at both molecular and cellular levels.

In conclusion, CAS No. 1373205-41-4, or more specifically, Glyphosphate-FMOC, represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for developing new therapeutic agents, diagnostic probes, and research methodologies. As scientific understanding continues to evolve, it is likely that compounds like Glyphosphate-FMOC will play an increasingly significant role in advancing medical science.